Cas no 1806617-47-9 (3-Formyl-2-iodophenylhydrazine)

• Product Name: 3-Formyl-2-iodophenylhydrazine
• CAS No: 1806617-47-9
• MF: C₇H₇IN₂O
• MW: 262.047753572464
• CID: 4934532
• Update Time: 2025-05-24

3-Formyl-2-iodophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Formyl-2-iodophenylhydrazine

• Inchi： 1S/C7H7IN2O/c8-7-5(4-11)2-1-3-6(7)10-9/h1-4,10H,9H2
• InChI Key： MGETWCGEELEOBX-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=CC=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1

Additional information on 3-Formyl-2-iodophenylhydrazine

3-Formyl-2-iodophenylhydrazine (CAS No. 1806617-47-9): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

3-Formyl-2-iodophenylhydrazine, identified by the chemical compound code CAS No. 1806617-47-9, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its 3-formyl and 2-iodophenylhydrazine functional groups, has garnered considerable attention due to its versatile reactivity and potential applications in the synthesis of biologically active molecules.

The 3-formyl group in 3-Formyl-2-iodophenylhydrazine serves as a crucial site for condensation reactions, enabling the formation of Schiff bases and other heterocyclic structures. These reactions are fundamental in the development of novel pharmaceuticals, agrochemicals, and materials. Additionally, the presence of the 2-iodophenylhydrazine moiety allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and inflammatory diseases. The unique structural features of 3-Formyl-2-iodophenylhydrazine make it an invaluable building block for designing small-molecule inhibitors that interact with specific biological targets. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes implicated in cancer progression. The ability to modify both the 3-formyl and 2-iodophenylhydrazine groups allows for fine-tuning of pharmacokinetic properties, enhancing drug efficacy and reducing side effects.

The application of computational chemistry and machine learning has further accelerated the discovery process by predicting the binding affinities and pharmacological profiles of derivatives of 3-Formyl-2-iodophenylhydrazine. These computational tools enable researchers to design molecules with optimized properties before conducting expensive wet-lab experiments. Such advancements underscore the importance of interdisciplinary approaches in modern drug discovery.

Beyond pharmaceutical applications, 3-Formyl-2-iodophenylhydrazine has found utility in materials science, particularly in the synthesis of organic semiconductors and light-emitting diodes (OLEDs). The compound's ability to form stable radicals upon reduction makes it a promising candidate for developing novel electronic materials. Additionally, its incorporation into polymers can enhance thermal stability and mechanical strength, making it valuable for high-performance materials.

The synthesis of 3-Formyl-2-iodophenylhydrazine involves multi-step organic transformations that highlight its synthetic versatility. Starting from readily available aromatic precursors, such as iodobenzene derivatives, the introduction of the formyl group can be achieved through Vilsmeier-Haack formylation or oxidation processes. Subsequent hydrazination followed by iodination completes the synthesis. This synthetic route not only demonstrates the compound's accessibility but also underscores the importance of well-established methodologies in streamlining complex chemical processes.

The growing interest in green chemistry has also influenced the synthesis of 3-Formyl-2-iodophenylhydrazine. Researchers are increasingly exploring solvent-free conditions, catalytic methods, and renewable feedstocks to minimize environmental impact. For instance, microwave-assisted synthesis has been employed to accelerate reaction times while reducing energy consumption. Such innovations align with global efforts to promote sustainable chemical practices.

In conclusion, 3-Formyl-2-iodophenylhydrazine (CAS No. 1806617-47-9) is a multifaceted compound with broad applications across chemical biology and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it a valuable tool for drug discovery and material science. As research continues to evolve, the compound's potential is expected to expand further, driven by advancements in synthetic methodologies and computational techniques.